![molecular formula C15H14ClNO2 B4402483 N-(3-chloro-2-methoxyphenyl)-2-phenylacetamide](/img/structure/B4402483.png)
N-(3-chloro-2-methoxyphenyl)-2-phenylacetamide
Overview
Description
N-(3-chloro-2-methoxyphenyl)-2-phenylacetamide, also known as CMMPA, is a synthetic compound that has been of interest to researchers due to its potential medicinal properties. CMMPA belongs to the class of compounds known as phenylacetamides, which have been shown to have a variety of biological activities.
Mechanism of Action
The exact mechanism of action of N-(3-chloro-2-methoxyphenyl)-2-phenylacetamide is not fully understood. However, it is believed to act through the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a role in pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic and anti-inflammatory effects in animal models. It has also been shown to have a favorable safety profile, with no significant toxicity observed in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chloro-2-methoxyphenyl)-2-phenylacetamide is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, this compound has been shown to have a favorable safety profile, making it a potentially useful compound for further research. However, one limitation of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on N-(3-chloro-2-methoxyphenyl)-2-phenylacetamide. One area of interest is its potential as an analgesic and anti-inflammatory agent in humans. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential for use in other disease states. Finally, the synthesis of analogs of this compound could be explored to identify compounds with improved properties.
Scientific Research Applications
N-(3-chloro-2-methoxyphenyl)-2-phenylacetamide has been studied for its potential as an analgesic and anti-inflammatory agent. It has been shown to have activity against both acute and chronic pain in animal models. Additionally, this compound has been shown to have activity against inflammation in animal models of arthritis.
properties
IUPAC Name |
N-(3-chloro-2-methoxyphenyl)-2-phenylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO2/c1-19-15-12(16)8-5-9-13(15)17-14(18)10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVYCTSJOSGICGY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1Cl)NC(=O)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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